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This document provides an in-depth technical overview of the historical discovery of human

secretin, the first described hormone. It details the seminal experiments that led to its

identification, the subsequent elucidation of its structure and function, and the signaling

pathways it governs. This guide is intended to serve as a comprehensive resource, presenting

key experimental methodologies, quantitative data, and logical frameworks in a structured and

accessible format for scientific professionals.

The Pivotal Discovery: Bayliss and Starling's
Experiment (1902)
The journey to understanding hormonal signaling began in 1902 with the groundbreaking work

of British physiologists William Bayliss and Ernest Starling.[1][2] Their experiments elegantly

demonstrated a chemical, rather than a purely neural, control of pancreatic secretion, leading

to the discovery of secretin and the coining of the term "hormone."[2]

Experimental Protocol: The Denervated Intestine Model
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The core of their discovery lay in a meticulously designed experiment on an anesthetized dog.

The protocol was first communicated to the Royal Society and later published in detail in The

Journal of Physiology.[1][2]

Objective: To determine if the stimulation of pancreatic secretion by acid in the duodenum is

mediated by the nervous system or by a chemical messenger in the bloodstream.

Methodology:

Animal Preparation: An anesthetized dog was used as the experimental model. The

pancreatic duct was cannulated to allow for the collection and measurement of pancreatic

juice.

Denervation of the Jejunum: A loop of the jejunum was surgically isolated. All nervous

connections to this loop were carefully dissected and severed, ensuring its only remaining

connection to the body was through its blood vessels.[2]

Introduction of Acid: A weak solution of hydrochloric acid (HCl) was introduced into the

denervated loop of the jejunum.[2]

Observation of Pancreatic Secretion: The flow of pancreatic juice from the cannulated duct

was observed and measured.

Preparation of Intestinal Mucosa Extract: A separate piece of jejunum was excised. The

mucous membrane was scraped off, mixed with sand and weak HCl, and then filtered to

create a crude extract.[2]

Intravenous Injection: This acidic extract of the intestinal mucosa was injected into the

jugular vein of the dog.[2]

Final Observation: The effect of the intravenous injection on pancreatic secretion was

observed and recorded.

Key Findings and Quantitative Data
Bayliss and Starling observed a marked increase in pancreatic secretion upon the introduction

of acid into the denervated jejunal loop.[2] An even more pronounced secretion occurred
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following the intravenous injection of the mucosal extract.[2] This demonstrated that a

substance produced in the intestinal lining, and transported via the bloodstream, was

responsible for stimulating the pancreas.[3]

Experimental Condition Observation Implication

Introduction of HCl into

denervated jejunal loop

Marked increase in pancreatic

secretion.[2]

Pancreatic stimulation can

occur without nervous system

involvement.

Intravenous injection of jejunal

mucosal extract

A much greater pancreatic

secretion than previously

observed.[2]

A chemical substance

("secretin") in the extract is the

stimulating agent.

Hypothesis Testing
Experiment 1: Denervation

Experiment 2: Mucosal Extract
Conclusion

Acid in Duodenum

Pancreatic Secretion

Stimulates

Sever all nerves
to a jejunal loop

Introduce HCl
into the loop

Observe pancreatic secretion

Scrape jejunal mucosa

Mix with HCl and filter

Inject extract into
jugular vein

Observe pronounced
pancreatic secretion

A chemical messenger ('Secretin')
is released from the intestine

Travels via bloodstream
to the pancreas

Stimulates pancreatic juice secretion
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Isolation, Characterization, and Structure of Human
Secretin
Following its initial discovery in dogs, it took several decades before secretin was isolated and

its structure determined.

Methodology for Isolation and Sequencing
The isolation and sequencing of secretin, particularly from human sources, involved a multi-

step biochemical process.

Source Material: The primary source for the initial isolation of secretin was the porcine

intestine.[4]

Extraction and Purification: The process began with the extraction of peptides from the

intestinal mucosa. This was followed by a series of purification steps, including various forms

of chromatography, to isolate the secretin peptide.

Amino Acid Sequencing: The amino acid sequence of porcine secretin was determined in the

1960s.[4] This paved the way for the characterization of secretin from other species.

Human Secretin Characterization: The characterization of human secretin was achieved

later, with its amino acid sequence being determined by Carlquist and colleagues in 1985.[4]

The advent of molecular biology techniques allowed for the cloning of the gene encoding

human secretin, confirming its primary structure.[5]

Structure of Human Secretin
Human secretin is a 27-amino acid peptide hormone.[6] It is initially synthesized as a 120-

amino acid precursor protein called prosecretin.[6] This precursor is then proteolytically

processed to yield the mature, biologically active 27-amino acid peptide.[1]

Table of Human Secretin Properties:
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Property Value

Amino Acid Length 27

Precursor Protein Length 120 amino acids (Prosecretin)[6]

Molecular Weight Approximately 3055 Da[6]

Amino Acid Sequence

His-Ser-Asp-Gly-Thr-Phe-Thr-Ser-Glu-Leu-Ser-

Arg-Leu-Arg-Asp-Ser-Ala-Arg-Leu-Gln-Arg-Leu-

Leu-Gln-Gly-Leu-Val-NH2

The Secretin Signaling Pathway
Secretin exerts its physiological effects by binding to a specific receptor, which is a member of

the G protein-coupled receptor (GPCR) family.[7] The activation of the secretin receptor

initiates a cascade of intracellular events, primarily through the cyclic adenosine

monophosphate (cAMP) pathway.

Mechanism of Action
Receptor Binding: Secretin, circulating in the bloodstream, binds to its receptor on the

surface of target cells, such as the ductal cells of the pancreas.

G Protein Activation: This binding induces a conformational change in the receptor, which in

turn activates an associated heterotrimeric G protein, specifically the Gs alpha subunit.

Adenylyl Cyclase Activation: The activated Gs alpha subunit stimulates the enzyme adenylyl

cyclase.

cAMP Production: Adenylyl cyclase catalyzes the conversion of ATP to cyclic AMP (cAMP),

leading to an increase in the intracellular concentration of this second messenger.[7]

Protein Kinase A (PKA) Activation: cAMP binds to the regulatory subunits of protein kinase A

(PKA), causing the release and activation of the catalytic subunits.

Phosphorylation of Target Proteins: The activated PKA catalytic subunits then phosphorylate

various downstream target proteins. A key target in pancreatic ductal cells is the Cystic

Fibrosis Transmembrane Conductance Regulator (CFTR), an ion channel.
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Cellular Response: Phosphorylation of CFTR leads to the secretion of bicarbonate ions

(HCO3-) into the pancreatic duct, resulting in the characteristic bicarbonate-rich pancreatic

juice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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